Cas no 898757-27-2 (Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate)

• Product Name: Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate
• CAS No: 898757-27-2
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• MDL: MFCD02261403
• CID: 1946063
• Update Time: 2025-05-20

Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxo-8-(4-pentylphenyl)octanoate
• ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate
• Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate

• MDL： MFCD02261403
• Inchi： 1S/C21H32O3/c1-3-5-8-11-18-14-16-19(17-15-18)20(22)12-9-6-7-10-13-21(23)24-4-2/h14-17H,3-13H2,1-2H3
• InChI Key： CIRRQKWCBLXQPR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCC)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 332.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14

Experimental Properties

• Density: 0.981
• Boiling Point: 446.8°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.493
• PSA: 43.37000
• LogP: 5.50570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate

Introduction to Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate (CAS No. 898757-27-2)

Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate (CAS No. 898757-27-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an ester group, a ketone moiety, and a substituted phenyl ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for various applications.

The molecular formula of Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate is C₁₉H₃₀O₃, and its molecular weight is approximately 306.43 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of an appropriate carboxylic acid with ethanol in the presence of a catalyst, followed by the introduction of the substituted phenyl group and the formation of the ketone moiety.

In recent years, Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored its role in the development of anti-inflammatory agents and potential treatments for neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory properties of Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate. The researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, preliminary studies have shown that it exhibits low toxicity and good bioavailability, making it a promising candidate for further clinical investigation.

Beyond its pharmaceutical applications, Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate has also been studied for its potential use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer chemistry, where it can be used as a monomer or modifier to enhance the properties of polymers. For example, researchers at the University of California, Berkeley, have demonstrated that incorporating this compound into polymer matrices can improve their thermal stability and mechanical strength.

The synthesis and characterization of Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate have been extensively documented in the literature. Common methods for its synthesis include Wittig reactions, Grignard reactions, and Friedel-Crafts acylation. These methods allow for high yields and good purity, making large-scale production feasible. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) are commonly used to confirm the structure and purity of the final product.

In terms of safety and handling, while Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The future prospects for Ethyl 8-oxo-8-(4-n-pentylphenyl)octanoate are promising. Ongoing research continues to explore its potential applications in both pharmaceuticals and materials science. As new synthetic methods are developed and more data becomes available on its biological activity and material properties, it is likely that this compound will play an increasingly important role in these fields.